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Compound of Interest

Compound Name: 8-Bromoisoquinolin-3-amine

Cat. No.: B567063

8-Bromoisoquinolin-3-amine: Unraveling Its
Biological Impact

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Bromoisoquinolin-3-amine is a heterocyclic organic compound belonging to the
isoquinoline family. The isoquinoline scaffold is a prominent structural motif found in a wide
array of natural products and synthetic compounds that exhibit significant biological activities.
[1] The presence of a bromine atom at the 8-position and an amine group at the 3-position
provides this molecule with unique physicochemical properties and the potential for diverse
biological interactions. This technical guide aims to consolidate the current understanding of 8-
Bromoisoquinolin-3-amine’'s mechanism of action in biological systems, drawing from
available research on its chemical properties and the broader activities of related brominated
quinoline and isoquinoline derivatives. While direct, in-depth studies on the specific mechanism
of action of 8-Bromoisoquinolin-3-amine are limited, this document will explore its potential
biological targets and signaling pathways based on analogous compounds.

Chemical Properties and Synthetic Accessibility

8-Bromoisoquinolin-3-amine, with the chemical formula C9H7BrN2, is structurally
characterized by an isoquinoline ring system substituted with a bromine atom and an amino
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group.[2] The bromine atom can serve as a handle for various synthetic modifications, such as
transition-metal-catalyzed cross-coupling reactions, allowing for the creation of more complex
molecules.[1] The amino group is a key pharmacophoric element capable of forming hydrogen
bonds with biological targets.[1] The synthesis of related bromoisoquinolines has been
described through multi-step processes often involving bromination, nitration, and subsequent
reduction.[3]

Potential Mechanisms of Action and Biological
Targets

While specific data on 8-Bromoisoquinolin-3-amine is scarce, the broader class of quinoline
and isoquinoline derivatives has been investigated for a range of biological activities,
suggesting potential avenues for the action of this specific compound.

Enzyme Inhibition

The aminoquinoline core is a known feature in various enzyme inhibitors.[4] The three-
dimensional structure of 8-Bromoisoquinolin-3-amine could allow it to fit into the active sites
of various enzymes, potentially inhibiting their function. One study on a more complex
pyrazolo[3,4-glisoquinoline derivative noted that the introduction of a bromine atom at the 8-
position was detrimental to the inhibition of Haspin kinase.[5] This suggests that while the
isoquinoline scaffold can interact with kinases, the specific substitution pattern is critical for
activity.

Antimicrobial and Antifungal Activity

Halogenated quinolines have a history of use as antimicrobial and antifungal agents.[4] The
bromine atom on the isoquinoline ring of 8-Bromoisoquinolin-3-amine may enhance its
lipophilicity and ability to permeate microbial cell membranes, contributing to potential
antimicrobial effects.[4]

Anticancer Potential

Quinoline derivatives have been explored for their potential as anticancer agents.[6] Studies on
highly brominated quinolines have demonstrated significant antiproliferative activity against
various cancer cell lines.[6] The mechanism of such compounds can involve the inhibition of
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critical enzymes for DNA replication and repair, such as topoisomerase 1.[6] The structural
features of 8-Bromoisoquinolin-3-amine make it a candidate for investigation in this area.

Postulated Signaling Pathway Involvement

Based on the activities of related compounds, 8-Bromoisoquinolin-3-amine could potentially
modulate various cellular signaling pathways.

Logical Relationship of Potential Biological Investigation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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